![molecular formula C18H26N6O B5557117 6-(1-azepanylmethyl)-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B5557117.png)
6-(1-azepanylmethyl)-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine
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Description
6-(1-azepanylmethyl)-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine, also known as AZD-4547, is a small molecule inhibitor that has gained significant attention in the field of cancer research. The compound has been shown to specifically target fibroblast growth factor receptor (FGFR) tyrosine kinases, which play a critical role in tumor growth and progression.
Scientific Research Applications
a. Hexamethylmelamine (HMM, 1): HMM is used clinically to treat lung, breast, and ovarian cancer due to its antitumor properties .
b. 2-Amino-4-morpholino-s-triazine (2): This compound is also used as an antitumor agent .
c. Hydroxymethylpentamethylmelamine (HMPMM, 3): HMPMM is the hydroxylated metabolite of HMM and represents its major active form .
d. Aromatase Inhibitory Activity: Certain 1,3,5-triazines exhibit aromatase inhibitory activity .
Other Applications
Beyond antitumor properties, 1,3,5-triazines find use in various other fields:
a. Chiral Stationary Phases: 1,3,5-Triazines serve as chiral stationary phases for determining enantiomeric excess by NMR spectroscopy and absolute configuration by circular dichroism .
b. Luminescent and Optical Switches: 2,4,6-Triamino-1,3,5-triazine compounds act as luminescent materials and optical switches .
c. Metal Complexes, Liquid Crystals, and More: 1,3,5-Triazines are employed in metal complexes, liquid crystals, calixarenes, dendrimers, polymers, and even optical brighteners for household washing powders .
Atom-Efficient Synthesis
Recent research has demonstrated an atom-efficient method for synthesizing 2,4,6-trisubstituted 1,3,5-triazines via iron-catalyzed cyclization .
properties
IUPAC Name |
6-(azepan-1-ylmethyl)-2-N-(4-ethoxyphenyl)-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6O/c1-2-25-15-9-7-14(8-10-15)20-18-22-16(21-17(19)23-18)13-24-11-5-3-4-6-12-24/h7-10H,2-6,11-13H2,1H3,(H3,19,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJNSDNXMXNLDSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CN3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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